Cas no 213598-05-1 (Benzoic acid,3-(2,2,2-trifluoroacetyl)-)

Benzoic acid, 3-(2,2,2-trifluoroacetyl)- is a fluorinated aromatic compound featuring a trifluoroacetyl substituent at the meta position relative to the carboxylic acid group. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the introduction of trifluoromethyl-containing moieties. The electron-withdrawing nature of the trifluoroacetyl group enhances the acidity of the benzoic acid functionality, facilitating its use in coupling reactions and derivatization processes. Its high purity and stability under standard conditions ensure consistent performance in pharmaceutical and agrochemical applications. The compound’s well-defined synthetic pathway allows for scalable production, meeting rigorous industrial standards.

Benzoic acid,3-(2,2,2-trifluoroacetyl)- structure

213598-05-1 structure

Product Name:Benzoic acid,3-(2,2,2-trifluoroacetyl)-

CAS No:213598-05-1

MF:C₉H₅F₃O₃

MW:218.129413366318

MDL:MFCD13173376

CID:242706

PubChem ID:22597704

Update Time:2025-10-10

Benzoic acid,3-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3-(2,2,2-trifluoroacetyl)-
- Benzoicacid, 3-(trifluoroacetyl)- (9CI)
- 3-(2,2,2-trifluoroacetyl)benzoic acid
- DS-8984
- AKOS023102492
- 3-(2, 2, 2-trifluoroacetyl)benzoic acid
- W17816
- CHEMBL582901
- CS-0188235
- 213598-05-1
- DTXSID40626748
- SCHEMBL6295066
- MFCD13173376
- 3-(2,2,2-trifluoroacetyl)benzoicacid
- Benzoic acid, 3-(trifluoroacetyl)- (9CI)
- 3-(Trifluoroacetyl)benzoic acid
- A911550
- BENZOIC ACID, 3-(TRIFLUOROACETYL)-
- DB-274499
- MDL： MFCD13173376
- Inchi： 1S/C9H5F3O3/c10-9(11,12)7(13)5-2-1-3-6(4-5)8(14)15/h1-4H,(H,14,15)
- InChI Key： UQADNFKCBLPCTM-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC=C(C(=O)O)C=1)=O)(F)F

Computed Properties

Exact Mass: 218.01905
Monoisotopic Mass: 218.01907850g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37

Benzoic acid,3-(2,2,2-trifluoroacetyl)- Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Benzoic acid,3-(2,2,2-trifluoroacetyl)- Pricemore >>

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Chemenu	CM251332-1g	3-(2,2,2-Trifluoroacetyl)benzoic acid	213598-05-1	95%	1g	$729	2021-08-04
Alichem	A019098057-100mg	3-(2,2,2-Trifluoroacetyl)benzoic acid	213598-05-1	95%	100mg	$200.85	2023-09-02
Alichem	A019098057-250mg	3-(2,2,2-Trifluoroacetyl)benzoic acid	213598-05-1	95%	250mg	$308.88	2023-09-02
Alichem	A019098057-1g	3-(2,2,2-Trifluoroacetyl)benzoic acid	213598-05-1	95%	1g	$795.60	2023-09-02
Apollo Scientific	PC201194-100mg	3-(2,2,2-Trifluoroacetyl)benzoic acid	213598-05-1	95+%	100mg	£324.00	2025-02-21
Apollo Scientific	PC201194-250mg	3-(2,2,2-Trifluoroacetyl)benzoic acid	213598-05-1	95+%	250mg	£499.00	2025-02-21
Chemenu	CM251332-1g	3-(2,2,2-Trifluoroacetyl)benzoic acid	213598-05-1	95%	1g	$729	2023-03-05
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Matrix Scientific	188100-500mg	3-(2,2,2-Trifluoroacetyl)benzoic acid	213598-05-1		500mg	$630.00	2023-09-10
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